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Compound of Interest

Compound Name: Apigeninidin

Cat. No.: B191520

Apigeninidin: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apigeninidin is a naturally occurring anthocyanidin, a type of flavonoid, recognized for its
distinctive orange-red pigmentation. It is classified as a 3-deoxyanthocyanidin, distinguishing it
from more common anthocyanidins. Primarily found in the leaf sheaths of Sorghum bicolor, it
has garnered significant interest within the scientific community for its potential therapeutic
properties, including antioxidant, anti-inflammatory, and anticancer activities.[1] This technical
guide provides a detailed overview of Apigeninidin, focusing on its chemical identity,
physicochemical properties, biological activities, and the signaling pathways it modulates.

Chemical Identifiers

A clear identification of a chemical compound is fundamental for research and development.
The following table summarizes the key chemical identifiers for Apigeninidin.
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Identifier Value Source(s)

CAS Number 1151-98-0 [2I[31[41[5116]117118]

PubChem CID 159360 [6]

Molecular Formula C15H11ClO4 [31I5][6][8]

Molecular Weight 290.70 g/mol [31I5]1I6][8]
INChl=1S/C15H1004.CIH/c16-
10-3-1-9(2-4-10)14-6-5-12-

InChl [2][3][5][6]
13(18)7-11(17)8-15(12)19-
14;/h1-8H,(H2-,16,17,18);1H
GYQDOAKHUGURPD-

InChlKey [21[3][5][6]
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Canonical SMILES

C1=CC(=CC=C1C2=
[0+]C3=CC(=CC(=C3C=C2)0)
0)0.[CI]

[5]

Isomeric SMILES

[Cl-].0C1=CC=C(C=C1)C1=C
C=C2C(0)=CC(0)=CC2=
[O+]1

[9]

2-(4-
IUPAC Name hydroxyphenyl)chromenylium- [51[6]
5,7-diol;chloride
5,7-Dihydroxy-2-(4-
hydroxyphenyl)chromenylium
Synonyms ydrexypheny) Y [61[7]

chloride, Gesneridin,

Apigenidin

Physicochemical Properties

Understanding the physicochemical properties of Apigeninidin is crucial for its application in

experimental settings and for formulation development.
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Property Value Source(s)
Water Solubility Practically insoluble 9]
Amax (UV-Vis) 485 nm [4]

Biological Activities

Apigeninidin has demonstrated a range of biological activities, positioning it as a compound of

interest for further investigation in drug discovery.

Activity Cell Line/Assay ICso | Effect Source(s)
~25.7 pM (for an
) A549 (Lung o
Anticancer ) extract rich in [10]
Carcinoma) S
Apigeninidin)
o Cyclooxygenase Selective inhibition of
Anti-inflammatory [2][11]
(COX) Assay COX-2 over COX-1

Experimental Protocols
Extraction of Apigeninidin from Sorghum bicolor

A general procedure for the extraction of 3-deoxyanthocyanidins, including Apigeninidin, from
sorghum has been described. This protocol can serve as a basis for isolating the compound for

research purposes.

Materials:

e Sorghum grains

» Hydrochloric acid-methanol solution (1:100, v/v)
 Solid-liquid ratio of 1:20 (g/mL)

Procedure:
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o Combine the sorghum grains with the hydrochloric acid-methanol solution at a solid-liquid
ratio of 1:20.

o Extract the mixture for 130 minutes at a temperature of 40°C.

» Following extraction, the mixture can be filtered and the solvent evaporated to yield a crude
extract rich in Apigeninidin. Further purification can be achieved using chromatographic

techniques.

Signaling Pathways

While specific signaling pathways for Apigeninidin are still under extensive investigation, the
closely related flavonoid, apigenin, has been shown to modulate a multitude of pathways

involved in cancer and inflammation. It is plausible that Apigeninidin may exert its biological
effects through similar mechanisms. The pathways modulated by apigenin provide a valuable

framework for future research on Apigeninidin.

Anticancer Signaling Pathways Modulated by Apigenin

Apigenin has been demonstrated to interfere with key signaling cascades that are often

dysregulated in cancer.
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Anticancer signaling pathways modulated by Apigenin.

Anti-inflammatory Signaling Pathways Modulated by

Apigenin

Apigenin's anti-inflammatory effects are mediated through the inhibition of key inflammatory

signaling pathways.
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Anti-inflammatory signaling pathways modulated by Apigenin.

Conclusion

Apigeninidin is a promising natural compound with a range of biological activities that warrant
further investigation. This guide provides a foundational understanding of its chemical
properties and biological potential. The detailed information on its chemical identifiers, coupled
with the initial data on its anticancer and anti-inflammatory effects, underscores the need for
continued research. The provided experimental protocol for extraction offers a starting point for
researchers to isolate this compound for in-depth studies. While much of the detailed signaling
pathway information is currently available for the related compound apigenin, it provides a
strong rationale and direction for future studies on Apigeninidin's precise mechanisms of
action. Further research to fully elucidate its physicochemical properties, expand on its
biological activity profile, and delineate its specific molecular targets will be crucial in realizing
its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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